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Cat. No.: B042178 Get Quote

An In-depth Technical Guide to Benzyl Mercaptan (CAS 100-53-8)

Introduction
Benzyl mercaptan, also known as α-toluenethiol or phenylmethanethiol, is an organosulfur

compound with the chemical formula C₆H₅CH₂SH[1][2][3]. Identified by its CAS number 100-

53-8, it is a colorless to pale yellow liquid recognized by its strong, repulsive garlic-like odor[1]

[2][4][5]. This compound is a valuable laboratory reagent and a key intermediate in the

synthesis of pharmaceuticals, agrochemicals, and flavoring agents[1][6][7]. It occurs naturally

in boxwood, coffee, and certain wines, where it can contribute to the smoky aroma[2][5][8][9].

This guide provides a comprehensive overview of its properties, synthesis, purification,

reactivity, and safety protocols for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
The fundamental properties of benzyl mercaptan are summarized in the tables below. Data

has been compiled from various sources to provide a comprehensive overview.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 100-53-8 [1][10][11]

Molecular Formula C₇H₈S [1][10][11]

Molecular Weight 124.20 g/mol [3][12]

Appearance Colorless to pale yellow liquid [1][2][4]

Odor Strong, repulsive, garlic-like [2][5][13]

Boiling Point 194-195 °C [3][5][10][13]

Melting Point -29 to -30 °C [4][10][13]

Density 1.058 g/mL at 25 °C [3][5][10][14]

Refractive Index (n²⁰/D) 1.575 - 1.577 [3][4][5]

Vapor Density >4 (vs air) [2][3][13]

Vapor Pressure 0.5 hPa at 20 °C [10]

Water Solubility Insoluble / Practically insoluble [2][5][10]

Solubility
Soluble in organic solvents like

alcohol and ether
[1][2][5]

pKa 9.43 at 25 °C [2]

Table 2: Safety and Handling Properties
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Property Value Source(s)

Flash Point 70 °C (158 °F) - Closed Cup [3][4][13]

Odor Threshold 2.6 ppb [2][13]

GHS Hazard Statements

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H330 (Fatal if inhaled), H410

(Very toxic to aquatic life with

long lasting effects)

[3][15]

Stability

Stable under normal

conditions; oxidizes in air to

dibenzyl disulfide

[2][5][16]

Incompatibilities
Strong bases, strong oxidizing

agents
[13][17]

Decomposition

When heated or on contact

with acid, emits highly toxic

fumes of sulfur oxides (SOx)

[2][5][13]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of benzyl mercaptan.

¹H NMR: The proton NMR spectrum shows signals typically in the regions of δ 7.2-7.4 (m,

5H, Ar-H), δ 3.7 (d, 2H, CH₂), and δ 1.7 (t, 1H, SH)[18].

IR Spectroscopy: Key infrared absorption peaks can be found in the Sadtler Reference

Spectra collection (Prism: 6615, Grating: 8477)[2][13].

Mass Spectrometry: The NIST/EPA/MSDC Mass Spectral Database contains the mass

spectrum for benzyl mercaptan (ID: 62108), with major fragments observed at m/z 91 and

124[2][13].

Reactivity and Applications
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The reactivity of benzyl mercaptan is dominated by the nucleophilic thiol (-SH) group attached

to the benzyl moiety. This makes it a versatile reagent in organic synthesis.

Key Reactions
S-Alkylation: As a potent nucleophile, it readily participates in S-alkylation reactions to form

benzyl thioethers[8].

Oxidation: It can be oxidized, for instance by air, to form dibenzyl disulfide[2][5].

Deprotection (Debenzylation): The benzyl group can serve as a protecting group for thiols. It

can be cleaved via a dissolving metal reduction to release the free thiol (RSH) from a benzyl

thioether (RS-Bn)[8].

Nucleophilic Cleavage: It is used for the acid-catalyzed cleavage of condensed tannins

(proanthocyanidins) into their constituent subunits, a key reaction in phytochemical

analysis[8][9].

Synthesis of Dithiocarboxylic Esters: It serves as a reactant in the synthesis of these esters

when catalyzed by phosphorus pentasulfide[5].
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Caption: Key chemical transformations of Benzyl Mercaptan.

Applications in Research and Drug Development
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Pharmaceutical and Agrochemical Synthesis: It is a fundamental building block for

introducing sulfur-containing moieties into complex molecules, which is critical for designing

compounds with specific biological activities[6][7]. It is an intermediate for pesticides like

"Chicaodan" and fungicides such as "Kethiojing"[7].

Materials Science: It is used to functionalize the surface of carbon nanotubes (CNTs) to

enhance interactions with platinum nanoparticles and as a chain transfer agent in

polymerization processes[5][6].

Flavor and Fragrance: In very low concentrations, it is used as a flavoring agent to impart

savory, roasted, or garlic-like notes to food products[1][6].

Experimental Protocols
Detailed and reliable experimental procedures are essential for the safe and efficient use of

benzyl mercaptan.

Synthesis of Benzyl Mercaptan from Benzyl Chloride
and Thiourea
This two-step method involves the formation of an S-benzylisothiouronium salt, followed by

alkaline hydrolysis[8][19][20]. It is a common and practical laboratory-scale synthesis.

Experimental Workflow Diagram
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Step 1: Isothiouronium Salt Formation

Step 2: Alkaline Hydrolysis Step 3: Purification

1. Mix Benzyl Chloride (1 mol)
+ Thiourea (1.1 mol)

+ 95% Ethanol
2. Reflux for 6 hours 3. Cool mixture to crystallize

S-benzylisothiouronium salt 4. Filter to isolate salt 5. Treat salt (1 mol)
with 5N NaOH or Na₂CO₃

 Transfer Salt 6. Reflux for 2 hours
under Nitrogen atmosphere

7. Cool and acidify
with 2N HCl

8. Separate organic layer
(Crude Benzyl Mercaptan)

9. Dry organic layer
(e.g., with MgSO₄)

 Transfer Crude Product 10. Fractionally distill
under vacuum

Pure Benzyl Mercaptan
(b.p. 73°C / 10 mmHg)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl Mercaptan.

Detailed Protocol:
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Salt Formation: In a round-bottom flask, combine benzyl chloride (1 mole) with thiourea (1.1

moles) and 50 mL of 95% ethanol[19].

Reflux the mixture for approximately 6 hours. Upon cooling, the S-benzylisothiouronium salt

will crystallize[19].

Filter the mixture to collect the salt crystals[19].

Hydrolysis: Transfer the salt (1 mole) to a two-necked flask and add 300 mL of 5 N sodium

hydroxide or sodium carbonate solution[19].

Reflux the new mixture for 2 hours under a slow stream of nitrogen to prevent oxidation[19].

Workup and Purification: After cooling, carefully acidify the reaction mixture with 2 N

hydrochloric acid[19].

The oily layer of benzyl mercaptan will separate. Isolate this organic layer and dry it with an

anhydrous drying agent like magnesium sulfate[19].

Finally, purify the product by fractional distillation under reduced pressure (b.p. 73°C at 10

mmHg), yielding pure benzyl mercaptan[19].

Purification via Mercury (II) Salt
For obtaining highly pure benzyl mercaptan, a classical purification method involves the

formation and subsequent decomposition of its mercury salt.

Detailed Protocol:

Precipitation: Dissolve the crude benzyl mercaptan in a suitable solvent like chloroform

(CHCl₃)[5].

React the solution with a mercury(II) salt. The mercury salt of benzyl mercaptan will

precipitate out of the solution[5]. This salt can be recrystallized from benzene as needles[5].

Regeneration: Filter the mercury salt precipitate and wash it thoroughly.
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Suspend the purified salt in chloroform and bubble hydrogen sulfide (H₂S) gas through the

solution[5].

This will regenerate the benzyl mercaptan and precipitate insoluble mercury(II) sulfide

(HgS)[5].

Final Steps: Filter off the HgS precipitate. The filtrate, containing the pure benzyl mercaptan
in chloroform, is then evaporated to remove the solvent. The residue can be further purified

by vacuum distillation[5].

Caution: This protocol involves highly toxic mercury salts and flammable, toxic hydrogen sulfide

gas. It must be performed with extreme caution in a well-ventilated fume hood with appropriate

personal protective equipment.

Safety and Handling
Benzyl mercaptan is a hazardous substance and must be handled with appropriate safety

precautions.

Toxicity: It is harmful if swallowed and fatal if inhaled[15][16][21]. It is also an irritant to the

skin, eyes, and respiratory tract[1][22]. High concentrations may cause CNS depression[22].

Personal Protective Equipment (PPE): Always use in a well-ventilated area or fume hood.

Wear chemical-resistant gloves, safety glasses with side shields or a face shield, and a lab

coat[4][15]. For operations with a risk of inhalation, an appropriate respirator (e.g., type

ABEK filter) is mandatory[3][15].

Handling: Avoid contact with skin, eyes, and clothing[15]. Keep away from heat, sparks, and

open flames, as it is a combustible liquid[2][15]. Prevent the build-up of electrostatic

charge[15].

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, preferably

under an inert atmosphere as it is air-sensitive[2][16][21]. Store locked up[16][21].

First Aid:
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Inhalation: Remove the person to fresh air immediately. Call a physician or poison control

center immediately[16][21].

Skin Contact: Wash off with soap and plenty of water. Consult a physician[17].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[21].

Ingestion: Rinse mouth. Call a poison control center or doctor if you feel unwell[21].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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